Octyl gallate
Octyl gallate
Octyl gallate is a gallate ester obtained by condensation of the carboxy group of gallic acid with the hydroxy group of octanol. It has a role as a food antioxidant, a plant metabolite and a hypoglycemic agent.
Octyl gallate is an antioxidant used in margarine Octyl gallate has been shown to exhibit anti-viral function (A7906).
Octyl gallate is an antioxidant used in margarine Octyl gallate has been shown to exhibit anti-viral function (A7906).
Brand Name:
Vulcanchem
CAS No.:
1034-01-1
VCID:
VC21058890
InChI:
InChI=1S/C15H22O5/c1-2-3-4-5-6-7-8-20-15(19)11-9-12(16)14(18)13(17)10-11/h9-10,16-18H,2-8H2,1H3
SMILES:
CCCCCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O
Molecular Formula:
C15H22O5
Molecular Weight:
282.33 g/mol
Octyl gallate
CAS No.: 1034-01-1
Cat. No.: VC21058890
Molecular Formula: C15H22O5
Molecular Weight: 282.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octyl gallate is a gallate ester obtained by condensation of the carboxy group of gallic acid with the hydroxy group of octanol. It has a role as a food antioxidant, a plant metabolite and a hypoglycemic agent. Octyl gallate is an antioxidant used in margarine Octyl gallate has been shown to exhibit anti-viral function (A7906). |
|---|---|
| CAS No. | 1034-01-1 |
| Molecular Formula | C15H22O5 |
| Molecular Weight | 282.33 g/mol |
| IUPAC Name | octyl 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C15H22O5/c1-2-3-4-5-6-7-8-20-15(19)11-9-12(16)14(18)13(17)10-11/h9-10,16-18H,2-8H2,1H3 |
| Standard InChI Key | NRPKURNSADTHLJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Canonical SMILES | CCCCCCCCOC(=O)C1=CC(=C(C(=C1)O)O)O |
| Melting Point | Between 99 °C and 102 °C after drying at 90 °C for six hours 94 - 95 °C |
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